Cas no 1776-30-3 (2',4'-DIHYDROXYCHALCONE)

• Product Name: 2',4'-DIHYDROXYCHALCONE
• CAS No: 1776-30-3
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD00180050
• CID: 83943
• PubChem ID: 5376979
• Update Time: 2025-11-01

2',4'-DIHYDROXYCHALCONE Chemical and Physical Properties

Names and Identifiers

• 2',4'-DIHYDROXYCHALCONE
• 1-(2,4-dihydroxyphenyl)-3-phenyl-2-propen-1-on
• 1-(2,4-dihydroxyphenyl)-3-phenyl-2-propen-1-one
• 2’,4’-dihydroxy-chalcon
• 3-(2,4-DIHYDROXYPHENYL)-ACRYLOPHENONE
• 2',4'-dihydroxylchalcone
• 2',4'-dihydroxy-trans-chalcone
• 2',4'-Dihydroxy-trans-chalkon
• 1-(2,4-Dihydroxyphenyl)-3-phenylprop-2-en-1-one
• 5-Methyl-2-oxo-[1,3]dioxol-4-ylmethyl 4-nitro-phenyl carbonate
• (E)-1-(2,4-dihydroxyphenyl)-3-phenylprop-2-en-1-one
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-phenyl-
• CHEMBL105310
• (E)-2'',4''-dihydroxychalcone
• 1776-30-3
• N-((1R,4r)-4-(2-(6-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)quinoline-4-carboxamide dihydrochloride
• trans-2',4'-Dihydroxychalcone
• CHALCONE, 2',4'-DIHYDROXY-
• AKOS022660921
• LMPK12120016
• 1-(2,4-Dihydroxy-phenyl)-3-phenyl-propenone
• MFCD00180050
• 2'',4''-Dihydroxychalcone
• PD000608
• Z57101033
• SR-05000002487
• Q63409181
• (E)-1-(2,4-Dihydroxy-phenyl)-3-phenyl-propenone
• BDBM50042987
• Chalcone,4'-dihydroxy-
• CS-0163261
• BRD-K00721105-001-01-8
• 2-Propen-1-one,4-dihydroxyphenyl)-3-phenyl-
• SR-05000002487-1
• 1-(2,4-dihydroxyphenyl)-3-phenylprop-2-en-1-one (4)
• 2-Benzylidene-2',4'-dihydroxyacetophenone
• NSC-401492
• NSC401492
• AS-77671
• 25515-43-9
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-phenyl-, (E)-
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-phenyl-, (2E)
• (E)-2',4'-Dihydroxychalcone
• SPECTRUM1505132
• NCGC00096022-01
• A906614
• (2E)-1-(2,4-Dihydroxyphenyl)-3-phenyl-2-propen-1-one #
• (E)-1-(2,4-dihydroxyphenyl)-3-phenyl-prop-2-en-1-one
• M7LF69Z68L
• CCG-214582
• JUMSUVHHUVPSOY-RMKNXTFCSA-N
• 4-08-00-02543 (Beilstein Handbook Reference)
• (E)-3-(2,4-dihydroxyphenyl)-1-phenyl-prop-2-en-1-one
• NSC 401492
• CHEMBL373249
• 2,4-dihydroxychalcone
• CHEBI:174241
• BRN 2052485
• (2E)-3-(2,4-dihydroxyphenyl)-1-phenylprop-2-en-1-one
• J-011299
• (E)-3-(2,4-dihydroxyphenyl)-1-phenylprop-2-en-1-one
• DTXSID90892375
• AKOS028108574
• 4',6'-dihydroxychalcone
• SCHEMBL127341
• PD028976
• 2',4'-DHC
• D94576
• HY-W109754
• CHEBI:231337

• MDL： MFCD00180050
• Inchi： 1S/C15H12O3/c16-12-7-8-13(15(18)10-12)14(17)9-6-11-4-2-1-3-5-11/h1-10,16,18H/b9-6+
• InChI Key： JUMSUVHHUVPSOY-RMKNXTFCSA-N
• SMILES： OC1C=C(C=CC=1C(/C=C/C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.286
• Melting Point: 170°C
• Boiling Point: 453.5°Cat760mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.684
• PSA: 57.53000
• LogP: 2.99390
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 2',4'-DIHYDROXYCHALCONE

Recent Advances in the Study of 2',4'-Dihydroxychalcone (CAS: 1776-30-3): A Promising Bioactive Compound in Chemical Biology and Medicine

2',4'-Dihydroxychalcone (CAS: 1776-30-3) is a naturally occurring chalcone derivative that has garnered significant attention in recent years due to its diverse pharmacological properties. Chalcones, characterized by their α,β-unsaturated ketone structure, serve as key intermediates in the biosynthesis of flavonoids and exhibit a wide range of biological activities. Among these, 2',4'-dihydroxychalcone has emerged as a particularly promising candidate for therapeutic development, with studies highlighting its anti-inflammatory, antioxidant, anticancer, and antimicrobial effects. This research brief aims to synthesize the latest findings on this compound, focusing on its mechanisms of action, potential applications, and recent advancements in its synthetic and analytical methodologies.

Recent studies have elucidated the molecular mechanisms underlying the biological activities of 2',4'-dihydroxychalcone. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study, published in Bioorganic & Medicinal Chemistry Letters, revealed that 2',4'-dihydroxychalcone exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase. These findings underscore the compound's potential as a therapeutic agent for inflammatory and oxidative stress-related diseases.

In the realm of oncology, 2',4'-dihydroxychalcone has shown promising anticancer properties. A 2022 study in the European Journal of Pharmacology reported that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of the intrinsic mitochondrial pathway. Additionally, it was found to inhibit tumor angiogenesis by suppressing VEGF expression, further highlighting its multifaceted anticancer mechanisms. These results have spurred interest in the development of 2',4'-dihydroxychalcone derivatives with enhanced bioavailability and target specificity, as documented in a recent patent application (WO2023014567A1) describing novel chalcone-based prodrugs.

The antimicrobial potential of 2',4'-dihydroxychalcone has also been a focal point of recent research. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell membranes and inhibit biofilm formation positions it as a viable candidate for addressing the global antibiotic resistance crisis. Furthermore, synergistic effects with conventional antibiotics have been observed, suggesting its potential use in combination therapies.

Advances in the synthesis and analysis of 2',4'-dihydroxychalcone have facilitated its broader application in research and drug development. A recent publication in Tetrahedron Letters (2023) described an efficient one-pot synthesis method for this compound, achieving high yields and purity under mild reaction conditions. Analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been refined to enable precise quantification and characterization of 2',4'-dihydroxychalcone in complex biological matrices, as detailed in a 2022 Journal of Chromatography B paper.

In conclusion, 2',4'-dihydroxychalcone (CAS: 1776-30-3) represents a versatile and pharmacologically active compound with significant potential in chemical biology and medicine. Its diverse biological activities, coupled with recent advancements in its synthesis and analysis, make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in clinical settings. As the scientific community continues to unravel the full spectrum of its benefits, 2',4'-dihydroxychalcone is poised to play a pivotal role in the development of novel therapeutic agents.